Cas no 2567-55-7 (Acetamide,2-chloro-N-pentyl-N-phenyl-)
2567-55-7 structure
Product Name:Acetamide,2-chloro-N-pentyl-N-phenyl-
CAS No:2567-55-7
MF:C13H18ClNO
MW:239.741122722626
CID:276970
PubChem ID:222390
Update Time:2025-04-19
Acetamide,2-chloro-N-pentyl-N-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,2-chloro-N-pentyl-N-phenyl-
- [N-n-butyl-N-(phenyl)aminocarbonylmethyl]chloride
- 2-chloro-N-(4-m-tolyloxy-phenyl)-acetamide
- AC1Q2J9I
- AG-G-72499
- Chloressigsaeure-(m-tolyloxy-anilid)
- Chlor-essigsaeure-(N-butyl-anilid)
- Chlor-essigsaeure-(N-pentyl-anilid)
- Chloressigsaeure-<
- Chloressigsaeure-< N-butyl-anilid>
- chloro-acetic acid-(N-butyl-anilide)
- chloro-acetic acid-(N-pentyl-anilide)
- CTK5D1434
- EN300-18520
- NSC-8307
- 2567-55-7
- 2-chloro-n-pentyl-n-phenylacetamide
- NSC8307
- DTXSID20948551
-
- Inchi: 1S/C13H18ClNO/c1-2-3-7-10-15(13(16)11-14)12-8-5-4-6-9-12/h4-6,8-9H,2-3,7,10-11H2,1H3
- InChI Key: IXCDVTOZFRHSFM-UHFFFAOYSA-N
- SMILES: ClCC(N(C1C=CC=CC=1)CCCCC)=O
Computed Properties
- Exact Mass: 239.10784
- Monoisotopic Mass: 239.108
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 1.097
- Boiling Point: 328.7°Cat760mmHg
- Flash Point: 152.6°C
- Refractive Index: 1.54
- PSA: 20.31
- LogP: 3.44860
Acetamide,2-chloro-N-pentyl-N-phenyl- Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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